Cas no 2172628-85-0 (1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid
• CAS No: 2172628-85-0
• MF: C₃₁H₃₁N₃O₅
• MW: 525.59494805336
• CID: 6529213
• PubChem ID: 165517718
• Update Time: 2025-06-11

1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid
• 1-benzyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]pyrrolidine-3-carboxylic acid
• 2172628-85-0
• EN300-1526781

• Inchi： 1S/C31H31N3O5/c35-28(33-31(29(36)37)16-18-34(21-31)19-22-9-2-1-3-10-22)15-8-17-32-30(38)39-20-27-25-13-6-4-11-23(25)24-12-5-7-14-26(24)27/h1-15,27H,16-21H2,(H,32,38)(H,33,35)(H,36,37)/b15-8+
• InChI Key： YIHJIHDQWFOTHZ-OVCLIPMQSA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CC1)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 525.22637110g/mol
• Monoisotopic Mass: 525.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid

1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid: A Comprehensive Overview

1-Benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid (CAS No. 2172628-85-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, represents a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid is intricate and multifaceted. It consists of a pyrrolidine ring with a benzyl group at the 1-position, an amino-substituted butenamide moiety at the 3-position, and a carboxylic acid group at the 4-position. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino functionality adds an additional layer of complexity to the molecule. This Fmoc group is commonly used in peptide synthesis to protect amino groups during multi-step reactions, ensuring that only desired chemical transformations occur.

The synthesis of 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid typically involves several well-defined steps. One common approach begins with the preparation of the pyrrolidine core, followed by the sequential introduction of the benzyl, butenamide, and carboxylic acid functionalities. The Fmoc protection step is crucial to prevent unwanted side reactions and ensure high yields. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic and industrial research.

In terms of biological properties, 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid has shown promising activity in various assays. Studies have demonstrated its potential as a modulator of protein-protein interactions (PPIs), which are critical for many cellular processes. PPIs are involved in signal transduction, cell cycle regulation, and apoptosis, among other functions. By selectively disrupting or enhancing these interactions, this compound could offer therapeutic benefits in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One notable application of 1-benzyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopyrrolidine-3-carboxylic acid is in cancer research. Preclinical studies have shown that it can inhibit the activity of specific kinases involved in tumor growth and metastasis. For example, it has been reported to suppress the phosphorylation of AKT and ERK pathways, which are frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed into a novel anticancer agent with a unique mechanism of action.

Beyond cancer, there is growing interest in exploring the potential of 1-benzyl-3-4-{(9H-fluoren-9-yloxycarbonyl)amino}butanamidepyrrolidine carboxylic acid for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has indicated that it can modulate the aggregation of amyloid-beta peptides and alpha-synuclein proteins, which are key pathological hallmarks of these conditions. By interfering with these aggregation processes, this compound may help to slow disease progression and improve patient outcomes.

In addition to its therapeutic potential, 1-benzyl-3-{[(9H-fluoren - 9 - yl )methoxy carbonyl]amino} - 4 - but - 2 - enamidepyrrolidine - 3 - carboxylic acid has also been studied for its use as a tool compound in biochemical research. Its ability to selectively bind to specific protein targets makes it valuable for probing protein function and identifying novel drug targets. This utility extends to high-throughput screening assays and structure-based drug design efforts.

The safety profile of 1-benzyl - 3 - {[(9H - fluorenylmethoxy carbonyl)amino] } - 4 - but - 2 - enamidepyrrolidine - 3 - carboxylic acid is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have generally shown favorable results, with no significant adverse effects observed at therapeutic concentrations. However, further investigations are needed to fully characterize its safety profile across different species and dosing regimens.

In conclusion, 1-benzyl - 3 - {[(9H-fluoren - 9-yloxycarbonyl)amino] } - 4-butane amidepyrrolidine carboxylic acid (CAS No. 2172628-85-0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in advancing our understanding of complex biological processes.